Cas no 61588-42-9 (Benzenethiol, 2-amino-4-(methoxymethoxy)-)

• Product Name: Benzenethiol, 2-amino-4-(methoxymethoxy)-
• CAS No: 61588-42-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 473812
• PubChem ID: 12321153
• Update Time: 2025-04-19

Benzenethiol, 2-amino-4-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4-(methoxymethoxy)-
• 2-amino-4-(methoxymethoxy)benzenethiol
• 2-Amino-4-(methoxymethoxy)benzene-1-thiol
• DTXSID10488577
• 61588-42-9

• Inchi： 1S/C8H11NO2S/c1-10-5-11-6-2-3-8(12)7(9)4-6/h2-4,12H,5,9H2,1H3
• InChI Key： JFXORUBXUAPKNF-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1N)OCOC

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 44.48